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Compound of Interest

Compound Name: Asalin

Cat. No.: B1665184 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the current scientific understanding of

the compound known as Asalin. Despite extensive investigation, publicly available data on

Asalin's biological activity, mechanism of action, and experimental protocols remain elusive.

This guide presents the confirmed structural and chemical properties of Asalin and

contextualizes the significant information gap regarding its bioactivity.

Compound Structure and Chemical Properties
Asalin is cataloged in the PubChem database under two primary entries, "Asaline" and

"Cifelin," both of which identify "Asalin" as a synonym.[1][2] The compound is a complex

organic molecule with the molecular formula C22H33Cl2N3O4.[1][2]

Table 1: Physicochemical Properties of Asalin
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Property Value Source

Molecular Formula C22H33Cl2N3O4 PubChem[1][2]

IUPAC Name

ethyl (2S)-2-[[(2S)-2-

acetamido-3-[4-[bis(2-

chloroethyl)amino]phenyl]prop

anoyl]amino]-3-

methylbutanoate

PubChem[1]

Molecular Weight 474.4 g/mol PubChem[1][2]

XLogP3 2.8 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 12 PubChem[1]

Canonical SMILES

CCOC(=O)C(C(C)C)NC(=O)C(

CC1=CC=C(C=C1)N(CCCl)CC

Cl)NC(=O)C

PubChem[1]

InChI Key
LGLLXTFYYXSARU-

PMACEKPBSA-N
PubChem[1]

The structural formula of Asalin, as depicted in Figure 1, reveals a dipeptide-like structure

containing a nitrogen mustard moiety, a class of compounds historically investigated for their

alkylating properties and potential as cytotoxic agents.

Figure 1: 2D Structure of Asalin
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Caption: Chemical structure of Asalin, highlighting its core components.

Biological Activity and Mechanism of Action: An
Information Void
A comprehensive search of scientific literature and biological databases reveals a significant

and surprising lack of information regarding the biological activity of Asalin. No peer-reviewed

studies detailing its mechanism of action, pharmacological effects, or toxicological profile could

be identified. Furthermore, searches for associated bioassays in the PubChem database

yielded no results, indicating a lack of publicly available screening data.

This absence of data prevents the construction of any signaling pathway diagrams or the

detailing of experimental protocols related to its biological effects. The core requirements for

this technical guide concerning biological data, therefore, cannot be fulfilled at this time.
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Potential for Further Research
The presence of a nitrogen mustard group in Asalin's structure suggests a potential for

alkylating activity, a mechanism common to many chemotherapeutic agents. This structural

feature could theoretically enable the compound to form covalent bonds with biological

macromolecules, such as DNA, leading to cytotoxicity.

Figure 2: Hypothetical General Mechanism of Action for an Alkylating Agent
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Caption: A generalized and hypothetical signaling pathway for a DNA alkylating agent.

It is crucial to emphasize that the pathway described in Figure 2 is purely hypothetical for

Asalin and is based on the known mechanism of other nitrogen mustard-containing

compounds. Without experimental data, it is impossible to confirm if Asalin exhibits such

activity or engages in any other biological interactions.

Experimental Protocols: A Call for De Novo
Investigation
The absence of published biological studies on Asalin means that no established experimental

protocols for its investigation are available. Researchers interested in elucidating the properties

of this compound would need to develop and validate new methodologies.

Figure 3: A Proposed High-Level Experimental Workflow for Asalin Investigation
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Caption: A proposed workflow for the initial biological investigation of Asalin.

A foundational step would involve the chemical synthesis of Asalin, followed by rigorous

purification and structural confirmation using techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS). Subsequently, a logical progression of in

vitro and in vivo studies, as outlined in Figure 3, would be necessary to characterize its

biological profile.

Conclusion
Asalin presents a conundrum: a well-defined chemical entity with a complete absence of

publicly available biological data. The reasons for this information gap are unclear. It is possible

that "Asalin" is an internal designation for a compound that was later renamed, or that
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research on this molecule was initiated but not pursued or published. The structural similarity to

known alkylating agents suggests a potential avenue for investigation, but this remains

speculative. This guide serves to summarize the known chemical nature of Asalin and to

highlight the significant opportunity for novel research into its potential biological activities. Any

researchers undertaking such an investigation will be charting new territory in the

understanding of this enigmatic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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